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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752

For Researchers, Scientists, and Drug Development Professionals

WARNING: 6-Azidotetrazolo[1,5-b]pyridazine is a high-nitrogen content energetic material
and poses a significant explosion hazard. Extreme caution, including the use of blast shields
and adherence to strict safety protocols, is mandatory when handling this compound.[1][2]

Introduction

6-Azidotetrazolo[1,5-b]pyridazine is a heterocyclic compound with an exceptionally high
nitrogen content (N/C ratio of 2).[1] This characteristic makes it a subject of interest in the field
of energetic materials. Its structure features a fused tetrazole and pyridazine ring system with
an azido substituent. The compound exists predominantly in the thermodynamically stable
tetrazolo tautomeric form. This document provides a summary of the available spectroscopic
data, a detailed synthesis protocol, and critical safety information. Due to the hazardous nature
of this compound, comprehensive spectroscopic characterization data is not widely available in
published literature.

Spectroscopic Data

Detailed NMR and IR spectroscopic data with peak assignments for 6-Azidotetrazolo[1,5-
b]pyridazine are not readily available in the reviewed literature. However, mass spectrometry
data has been reported.

Mass Spectrometry
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The mass spectrum of 6-Azidotetrazolo[1,5-b]pyridazine shows a molecular ion peak
corresponding to its molecular weight. The fragmentation pattern provides insights into the
structure of the molecule.

Technique Parameter Value
Mass Spectrometry Molecular Formula C4H2N8
Molecular Weight 162.11 g/mol

Molecular lon (M+) m/z 162

A detailed list of fragment ions and their relative intensities would be required for a full analysis,
but is not consistently reported across sources.

Experimental Protocols

The synthesis of 6-Azidotetrazolo[1,5-b]pyridazine is typically achieved through the reaction
of a di-substituted pyridazine with an azide salt. The following protocol is based on published
literature and should only be attempted by experienced chemists with appropriate safety
measures in place.[1]

Synthesis of 6-Azidotetrazolo[1,5-b]pyridazine

Materials:

e 3,6-dichloropyridazine

e Sodium azide (NaN3)

o Dimethyl sulfoxide (DMSO)

» Ethyl acetate

o Water

¢ Magnesium sulfate (MgSO4) or Sodium Sulfate (Na2S04)

e Brine solution
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Procedure:

e Reaction Setup: Behind a blast shield, combine 3,6-dichloropyridazine (1.0 equivalent) and
sodium azide (5.0 equivalents) in DMSO.

e Heating: Heat the reaction mixture to 60°C for 6 hours.

o Workup:

o Cool the reaction mixture to room temperature.

[e]

Dilute the mixture with a large volume of water.

o

Extract the aqueous layer three times with ethyl acetate.

[¢]

Wash the combined organic layers with brine.

[e]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[e]

Filter the drying agent.
e |solation:

o Concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: The
crude product is an oily solid and is highly unstable.

o The crude material should be handled with extreme care and can be purified by
chromatography, although this increases the risk of detonation.[1]

A safer alternative involves the in-situ conversion of the hazardous product to the more stable
6-hydroxytetrazolo[1,5-b]pyridazine by adding sodium hydroxide and heating.[1][2]

Visualizations
Synthesis Workflow

The following diagram illustrates the synthetic pathway for 6-Azidotetrazolo[1,5-b]pyridazine.
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3,6-Dichloropyridazine Purification (High Risk)

SNAr & Azide-Tetrazole Isomerization

DMSO, 60°C Crude 6-Azidotetrazolo[1,5-b]pyridazine
Sodium Azide (NaN3) In-situ Hydrolysis (Safer Altemative) [ s T R l

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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